4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate

• IUPAC Name: [4-[[2-(benzylcarbamoyl)phenyl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C23H20N2O4/c1-16(26)29-19-13-11-18(12-14-19)22(27)25-21-10-6-5-9-20(21)23(28)24-15-17-7-3-2-4-8-17/h2-14H,15H2,1H3,(H,24,28)(H,25,27)
• InChI Key: DLKYBQZFTQFMEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NCC3=CC=CC=C3
• Molecular Formula: C23H20N2O4
• Molecular Weight: 388.4 g/mol

Description

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a cell-permeable calcium chelator that is used to study the role of calcium ions in various biological processes. BAPTA-AM has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate works by chelating calcium ions in the cytosol and endoplasmic reticulum of cells. It binds to calcium ions with high affinity, forming a stable complex that prevents the calcium ions from binding to their target proteins. This results in a depletion of intracellular calcium ions, which can lead to a variety of cellular effects depending on the specific biological process being studied.
Biochemical and physiological effects:
4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has been shown to have a variety of biochemical and physiological effects depending on the specific biological process being studied. It has been shown to inhibit apoptosis by preventing the activation of calcium-dependent proteases and caspases. It has also been shown to inhibit the release of neurotransmitters by preventing the influx of calcium ions into presynaptic terminals. In addition, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has been shown to inhibit muscle contraction by preventing the release of calcium ions from the sarcoplasmic reticulum.

Advantages and Limitations for Lab Experiments

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is a widely used calcium chelator that has several advantages for lab experiments. It is cell-permeable, allowing it to be used in live cells and tissues. It is also stable and soluble in organic solvents, making it easy to use in a variety of experimental settings. However, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate has some limitations for lab experiments. It has a relatively low affinity for calcium ions compared to other calcium chelators, which can result in incomplete chelation of calcium ions in some experimental settings. In addition, 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate can have off-target effects on other divalent cations such as magnesium and zinc.

Future Directions

There are several future directions for research on 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate and its role in calcium signaling. One area of research is the development of more potent and selective calcium chelators that can be used in a wider range of experimental settings. Another area of research is the use of 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate in the development of new therapies for diseases such as cancer and neurodegenerative disorders. Finally, the role of calcium signaling in aging and age-related diseases is an area of active research that may lead to new insights into the role of 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate in these processes.

Scientific Research Applications

4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is widely used in scientific research to study the role of calcium ions in various biological processes. It is used to chelate intracellular calcium ions and to study the effects of calcium ion depletion on cellular processes such as apoptosis, cell signaling, and gene expression. 4-[({2-[(benzylamino)carbonyl]phenyl}amino)carbonyl]phenyl acetate is also used to study the role of calcium ions in synaptic transmission, muscle contraction, and cardiovascular function.